Cas no 260555-47-3 (1-Piperazineaceticacid, a-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-,ethyl ester)

• Product Name: 1-Piperazineaceticacid, a-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-,ethyl ester
• CAS No: 260555-47-3
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 247305
• PubChem ID: 2781796
• Update Time: 2025-04-19

1-Piperazineaceticacid, a-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, a-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-,ethyl ester
• ethyl 2-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]propanoate
• 2-[4-(5-trifluoromethyl-pyridin-2-yl)-piperazin-1-yl]propionic acid ethyl ester
• ETHYL 2-[4-[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZINO]PROPANOATE
• ethyl 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propanoate
• 1-Piperazineacetic acid, alpha-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-, ethyl ester
• DTXSID40381860
• Ethyl 2-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)propanoate
• 260555-47-3
• SCHEMBL1705471

• Inchi： 1S/C15H20F3N3O2/c1-3-23-14(22)11(2)20-6-8-21(9-7-20)13-5-4-12(10-19-13)15(16,17)18/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： DTOUWJLITNREJT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(C(C(=O)OCC)C)CC1)(F)F

Computed Properties

• Exact Mass: 331.15100
• Monoisotopic Mass: 331.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.67000
• LogP: 2.17690